Cas no 941896-80-6 (2-ethoxy-N-(2-(4-methoxyphenyl)-2-morpholinoethyl)-1-naphthamide)

• Product Name: 2-ethoxy-N-(2-(4-methoxyphenyl)-2-morpholinoethyl)-1-naphthamide
• CAS No: 941896-80-6
• MF: C₂₆H₃₀N₂O₄
• MW: 434.5274
• CID: 5460526
• Update Time: 2025-10-28

2-ethoxy-N-(2-(4-methoxyphenyl)-2-morpholinoethyl)-1-naphthamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-[2-(4-methoxyphenyl)-2-morpholin-4-ylethyl]naphthalene-1-carboxamide
• 2-ethoxy-N-(2-(4-methoxyphenyl)-2-morpholinoethyl)-1-naphthamide
• 2-ethoxy-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]naphthalene-1-carboxamide
• VU0504429-1

• Inchi： 1S/C26H30N2O4/c1-3-32-24-13-10-19-6-4-5-7-22(19)25(24)26(29)27-18-23(28-14-16-31-17-15-28)20-8-11-21(30-2)12-9-20/h4-13,23H,3,14-18H2,1-2H3,(H,27,29)
• InChI Key： WMXLVLAPBRHZDK-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C([H])(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])C([H])([H])N([H])C(C1=C(C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12)OC([H])([H])C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 574
• XLogP3: 4
• Topological Polar Surface Area: 60

Additional information on 2-ethoxy-N-(2-(4-methoxyphenyl)-2-morpholinoethyl)-1-naphthamide

Compound CAS No. 941896-80-6: 2-Ethoxy-N-(2-(4-Methoxyphenyl)-2-Morpholinoethyl)-1-Naphthamide

Compound CAS No. 941896-80-6, also known as 2-Ethoxy-N-(2-(4-Methoxyphenyl)-2-Morpholinoethyl)-1-Naphthamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule consists of a naphthamide backbone, which is substituted with an ethoxy group at the 2-position and a morpholinoethyl group at the nitrogen atom of the amide functional group. Additionally, the morpholinoethyl group is further substituted with a 4-methoxyphenyl moiety, adding complexity and functionality to the molecule.

The synthesis of this compound involves a series of carefully optimized reactions, including nucleophilic substitutions, coupling reactions, and protecting group strategies. Recent advancements in synthetic chemistry have enabled researchers to achieve higher yields and better purity levels for this compound, making it more accessible for further studies. The use of morpholine as a structural component is particularly interesting, as it is known for its ability to enhance solubility and bioavailability in pharmaceutical compounds.

One of the most notable aspects of this compound is its potential in the field of pharmacology. Studies have shown that 2-Ethoxy-N-(2-(4-Methoxyphenyl)-2-Morpholinoethyl)-1-Naphthamide exhibits significant anti-inflammatory and anti-tumor activities in vitro and in vivo models. The presence of the naphthamide group is believed to contribute to these effects by interacting with specific cellular pathways involved in inflammation and cancer progression.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The morpholine ring, being a cyclic ether, can participate in various supramolecular interactions, making it a valuable component in the design of self-assembling materials and stimuli-responsive systems. Recent research has focused on incorporating this compound into polymer networks to enhance their mechanical properties and responsiveness to external stimuli such as temperature or pH changes.

The substitution pattern of this compound also makes it an attractive candidate for further functionalization. For instance, the ethoxy group can be easily modified to introduce additional functionalities, such as hydrophilic or hydrophobic moieties, depending on the desired application. This versatility underscores the importance of studying such compounds in depth to fully exploit their potential.

In terms of safety and handling, this compound has been classified as non-hazardous under standard conditions. However, it is always advisable to follow proper laboratory protocols when working with any chemical substance to ensure safety and compliance with regulations.

The growing interest in this compound has led to numerous collaborative research efforts between academic institutions and pharmaceutical companies worldwide. These efforts are aimed at unraveling the full scope of its biological activities and exploring its translational potential into clinical applications.

In conclusion, CAS No. 941896-80-6, or 2-Ethoxy-N-(2-(4-Methoxyphenyl)-2-Morpholinoethyl)-1-Naphthamide, represents a promising compound with diverse applications across multiple fields. Its unique structure, coupled with its favorable biological properties, positions it as a valuable tool for researchers seeking innovative solutions in drug development and materials science.